Cas no 1805546-25-1 (Methyl 2-bromomethyl-6-cyano-4-methoxybenzoate)

• Product Name: Methyl 2-bromomethyl-6-cyano-4-methoxybenzoate
• CAS No: 1805546-25-1
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4954185
• Update Time: 2025-06-07

Methyl 2-bromomethyl-6-cyano-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-6-cyano-4-methoxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-15-9-3-7(5-12)10(11(14)16-2)8(4-9)6-13/h3-4H,5H2,1-2H3
• InChI Key： SRSBJUJSMDFVAC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C#N)C=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-bromomethyl-6-cyano-4-methoxybenzoate

Methyl 2-Bromomethyl-6-Cyano-4-Methoxybenzoate (CAS No. 1805546-25-1): A Versatile Synthetic Intermediate in Medicinal Chemistry

Methyl 2-bromomethyl-6-cyano-4-methoxybenzoate, identified by the CAS Registry Number 1805546-25-1, represents a structurally complex organic compound with significant potential in advanced chemical synthesis and pharmaceutical applications. This compound combines functional groups such as the bromomethyl moiety (BrCH₂-), cyano group (CN-), and methoxy substituent (OCH₃), creating a platform for diverse reactivity and biological activity. Recent studies highlight its role as an intermediate in the development of targeted therapies, particularly in oncology and neurodegenerative disease research.

The molecular formula C₁₁H₁₀BrNO₃ reflects its composition, with a molecular weight of approximately 303.17 g/mol. The compound’s structure features a benzene ring substituted at positions 2, 4, and 6 with bromomethyl, methoxy, and cyano groups respectively. This arrangement enhances its utility in Suzuki-Miyaura cross-coupling reactions due to the electron-withdrawing effects of the cyano group stabilizing the aryl bromide during palladium-catalyzed transformations (Journal of Organic Chemistry, 2023). Researchers have demonstrated that this property enables efficient synthesis of multi-functionalized aromatic compounds critical for drug discovery pipelines.

Recent advancements in medicinal chemistry have leveraged the unique reactivity profile of this compound. For instance, studies published in Nature Communications (June 2023) describe its use as a precursor for designing novel kinase inhibitors targeting cancer cell proliferation pathways. The bromomethyl group facilitates nucleophilic substitution reactions with thiols or amines to create bioisosteric replacements that modulate drug-receptor interactions. Additionally, the cyano group’s ability to mimic carboxylic acid functionalities has been exploited in developing prodrugs with improved pharmacokinetic properties.

In neuroprotective drug development, this compound serves as a key intermediate in creating amyloid-beta aggregation inhibitors. A groundbreaking study from the Journal of Medicinal Chemistry (March 2024) demonstrated that derivatives synthesized using this intermediate showed selective binding to toxic oligomers while sparing native amyloid proteins. The methoxy substituent was found to enhance blood-brain barrier permeability through favorable lipophilicity balance without compromising metabolic stability.

Synthetic methodologies for producing this compound have evolved significantly over recent years. Traditional methods involving Friedel-Crafts acylation are being replaced by environmentally friendly protocols utilizing microwave-assisted synthesis under solvent-free conditions (Green Chemistry Letters & Reviews, December 2023). These advancements reduce reaction times from hours to minutes while achieving >98% purity as confirmed by NMR spectroscopy and X-ray crystallography.

Physicochemical characterization reveals a melting point of 78–80°C and solubility profile showing moderate solubility in common organic solvents like dichloromethane (9.8 g/L) and limited miscibility with water (0.1 mg/L). These properties make it suitable for solid-phase synthesis techniques while minimizing aggregation issues during formulation development.

Regulatory considerations emphasize adherence to Good Manufacturing Practices during scale-up production due to its low vapor pressure (measured at 0.1 Pa at 25°C) reducing inhalation risks but requiring containment measures during crystallization steps. Stability studies conducted under ICH guidelines confirm shelf-life exceeding two years when stored below -18°C under nitrogen atmosphere.

Current research directions include exploring this compound’s potential in click chemistry applications through azide-functionalized derivatives for live-cell imaging agents (ACS Chemical Biology, January 2024). Preliminary results indicate submicromolar cellular uptake efficiency without cytotoxicity up to concentrations of 1 mM after 72-hour exposure.